Cas no 444165-34-8 (2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide
• CAS No: 444165-34-8
• MF: C₂₁H₁₆N₂O₃S
• MW: 376.428343772888
• CID: 6169029
• PubChem ID: 1294172
• Update Time: 2025-05-19

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide
• IDI1_023879
• 2-(benzo[d]oxazol-2-ylthio)-N-(4-phenoxyphenyl)acetamide
• HMS1489P07
• AB00313684-02
• EU-0083664
• F1285-0290
• AKOS002169537
• ChemDiv3_005969
• 444165-34-8
• Oprea1_572665
• Oprea1_778964
• NCGC00304619-01
• CCG-24734

• Inchi： 1S/C21H16N2O3S/c24-20(14-27-21-23-18-8-4-5-9-19(18)26-21)22-15-10-12-17(13-11-15)25-16-6-2-1-3-7-16/h1-13H,14H2,(H,22,24)
• InChI Key： FJHYQRHTZZPJHG-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 376.08816355g/mol
• Monoisotopic Mass: 376.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 89.7Ų

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide

Compound CAS No. 444165-34-8: 2-(1,3-Benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide

The compound with CAS No. 444165-34-8, known as 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzoxazole ring system and a phenoxyphenyl substituent, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of benzoxazole-containing compounds as modulators of key biological targets, including enzymes and receptors involved in inflammatory diseases and cancer. The sulfanyl group attached to the benzoxazole ring in this compound adds further functional diversity, enhancing its ability to interact with biological systems. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a valuable tool in the development of novel therapeutic agents.

The phenoxyphenyl moiety in the molecule plays a critical role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This substituent not only contributes to the compound's stability but also influences its bioavailability, which is crucial for its effectiveness as a drug candidate. Recent advancements in computational chemistry have enabled scientists to predict the behavior of such complex molecules more accurately, facilitating the optimization of their properties for therapeutic use.

In addition to its pharmacological applications, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material, demonstrating its potential in the development of advanced electronic components with improved performance and efficiency.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in synthetic chemistry have made it possible to produce this compound more efficiently, reducing costs and improving scalability for industrial applications. The use of green chemistry principles in its synthesis has also been explored, contributing to the sustainability of its production processes.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis. Studies have shown that it can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This property makes it a valuable tool in organic synthesis and industrial catalysis.

In conclusion, CAS No. 444165-34-8, or 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-phenoxyphenyl)acetamide, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both medicinal and materials science.